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Compound of Interest

Compound Name: 9-Oxooctadecanedioic acid

Cat. No.: B15565071 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction: 9-Oxooctadecanedioic acid (9-oxo-ODA) is a naturally occurring oxidized fatty

acid, notably found in tomatoes, that has emerged as a potent agonist of the Peroxisome

Proliferator-Activated Receptor alpha (PPARα). PPARα is a ligand-activated transcription factor

that plays a crucial role in the regulation of lipid and glucose homeostasis. Activation of PPARα

leads to the upregulation of genes involved in fatty acid uptake, transport, and oxidation,

primarily in tissues with high fatty acid catabolism rates such as the liver. This makes 9-oxo-

ODA a compound of significant interest for research into metabolic disorders like dyslipidemia

and non-alcoholic fatty liver disease. These application notes provide a comprehensive

overview of 9-oxo-ODA's activity as a PPARα agonist, supported by quantitative data and

detailed experimental protocols.

Data Presentation
The following tables summarize the quantitative data regarding the efficacy of 9-oxo-ODA and

its related isomers in activating PPARα and their subsequent effects on lipid metabolism.

Table 1: In Vitro PPARα Activation by 9-oxo-ODA and Related Compounds
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Compound Assay Type Cell Line
Activating
Concentration/
Potency

Reference

9-oxo-

10(E),12(E)-

octadecadienoic

acid (9-oxo-

ODA)

Luciferase

Reporter Assay
Not Specified 10-20 µM [1]

13-oxo-9,11-

octadecadienoic

acid (13-oxo-

ODA)

Luciferase

Reporter Assay
CV-1

Stronger

activation than 9-

oxo-ODA and

CLA

[2][3]

Conjugated

Linoleic Acid

(CLA)

Luciferase

Reporter Assay
CV-1

Less potent than

13-oxo-ODA
[2]

Table 2: In Vivo Effects of 13-oxo-ODA in a Murine Model of Obesity and Diabetes

Animal Model Treatment Duration Key Findings Reference

Obese diabetic

KK-Ay mice

0.02% or 0.05%

13-oxo-ODA in

high-fat diet

4 weeks

- Decreased

plasma

triglycerides-

Decreased

hepatic

triglycerides

[2][4]

Table 3: Effect of 9-oxo-ODA on PPARα Target Gene Expression in Mouse Primary

Hepatocytes
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Treatment Target Gene
Fold Increase in
mRNA Expression

Reference

9-oxo-ODA containing

fraction (RF57)

CPT1a (Carnitine

palmitoyltransferase

1A)

Significantly Increased [5]

9-oxo-ODA containing

fraction (RF57)

ACOX1 (Acyl-CoA

oxidase 1)
Significantly Increased [5]

13-oxo-ODA (0.05%)
CPT1a, AOX, FAT,

ACS, UCP2

Increased in liver and

skeletal muscle
[4][6]

Signaling Pathway
The activation of PPARα by 9-oxo-ODA initiates a well-defined signaling cascade leading to the

modulation of lipid metabolism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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